Cas no 86628-22-0 (methyl (6-methyl-4-oxo-3,4-dihydro-2H-thiochromen-2-yl)acetate)

methyl (6-methyl-4-oxo-3,4-dihydro-2H-thiochromen-2-yl)acetate structure
86628-22-0 structure
Product name:methyl (6-methyl-4-oxo-3,4-dihydro-2H-thiochromen-2-yl)acetate
CAS No:86628-22-0
MF:C13H14O3S
MW:250.313462734222
CID:1853461
PubChem ID:3070563

methyl (6-methyl-4-oxo-3,4-dihydro-2H-thiochromen-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • methyl (6-methyl-4-oxo-3,4-dihydro-2H-thiochromen-2-yl)acetate
    • methyl 2-(6-methyl-4-oxo-2,3-dihydrothiochromen-2-yl)acetate
    • 86628-22-0
    • BRN 4473958
    • 2H-1-Benzothiopyran-2-acetic acid, 3,4-dihydro-6-methyl-4-oxo-, methyl ester
    • DTXSID401006964
    • Methyl 6-methyl-1-thio-4-chromanone-2-acetate
    • Methyl (6-methyl-4-oxo-3,4-dihydro-2H-1-benzothiopyran-2-yl)acetate
    • Inchi: InChI=1S/C13H14O3S/c1-8-3-4-12-10(5-8)11(14)6-9(17-12)7-13(15)16-2/h3-5,9H,6-7H2,1-2H3
    • InChI Key: FCJUUBGDCQAWJG-UHFFFAOYSA-N
    • SMILES: CC1=CC2=C(C=C1)SC(CC2=O)CC(=O)OC

Computed Properties

  • Exact Mass: 250.06636548g/mol
  • Monoisotopic Mass: 250.06636548g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 68.7Ų

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